Cas no 2171574-71-1 (4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol)

• Product Name: 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol
• CAS No: 2171574-71-1
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5564760
• PubChem ID: 165595436
• Update Time: 2025-05-20

4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2171574-71-1
• 4-[amino(1,2-dimethyl-1H-imidazol-4-yl)methyl]piperidin-4-ol
• EN300-1640024
• 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol

• Inchi： 1S/C11H20N4O/c1-8-14-9(7-15(8)2)10(12)11(16)3-5-13-6-4-11/h7,10,13,16H,3-6,12H2,1-2H3
• InChI Key： AROVUSGWJPJKAA-UHFFFAOYSA-N
• SMILES： OC1(C(C2=CN(C)C(C)=N2)N)CCNCC1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol

Chemical Profile of 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol (CAS No. 2171574-71-1)

4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol is a heterocyclic compound featuring a unique structural framework that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2171574-71-1, represents a sophisticated blend of nitrogen-containing heterocycles and piperidine moieties, which are well-documented for their pharmacological potential. The presence of multiple functional groups, including an amino group and a secondary amine, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol incorporates an imidazole ring substituted with two methyl groups at the 1 and 2 positions, enhancing its stability and reactivity. This particular substitution pattern is often exploited in medicinal chemistry to modulate binding interactions with biological targets. The piperidine moiety at the C-terminal position introduces additional conformational flexibility, which can be critical for optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazole and piperidine scaffolds due to their demonstrated efficacy in various pharmacological contexts. For instance, derivatives of imidazole have been explored as kinase inhibitors, antimicrobial agents, and even as components in anticancer therapies. Similarly, piperidine-based compounds have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The combination of these two structural motifs in 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol suggests potential applications across multiple therapeutic areas.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules with tailored biological activities. The amino group at the 4-position of the imidazole ring provides a site for further functionalization via coupling reactions such as amide or urea bond formation. This allows chemists to attach diverse pharmacophores or bioactive fragments, thereby expanding the compound’s pharmacological repertoire. Additionally, the secondary amine in the piperidine ring can serve as a hydrogen bond acceptor or participate in coordination interactions with metal ions or other biomolecules.

The synthesis of 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high regioselectivity and yield. Key synthetic strategies often include condensation reactions to form the imidazole ring followed by nucleophilic substitution or alkylation to introduce the piperidine moiety. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production methods.

From a computational chemistry perspective, 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These studies have provided insights into how different substituents influence binding affinity and selectivity. For example, computational analyses have suggested that variations in the electron density around the imidazole nitrogen atoms can significantly impact binding to protein receptors. Such findings are invaluable for guiding experimental design and optimizing lead compounds.

In clinical research settings, analogs of 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol have been evaluated for their potential therapeutic effects. Preclinical studies have demonstrated promising results in models of inflammation and pain management due to their ability to modulate neurotransmitter release and receptor activity. While human trials are still in progress for some derivatives, these early findings underscore the compound’s clinical relevance and justify further investigation into its potential applications.

The development of novel drug candidates often relies on high-throughput screening (HTS) techniques to identify compounds with desirable biological activities. 4-amino(1,2-dimethyl-1H-imidazol-4-yl)methylpiperidin-4-ol has been utilized in such screens as part of larger libraries designed for broad pharmacological exploration. Its unique structural features make it a valuable addition to these libraries because it can occupy distinct chemical space compared to existing compounds while maintaining favorable drug-like properties.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 4-amino(1,2-dimethyl-1H-imidazol-4-ylmethylpiperidin- 4- ol (CAS No. 217157 74- 71- 1). Molecular docking simulations have been employed to predict how this molecule might interact with enzymes or receptors involved in disease pathways. These simulations not only help identify potential binding sites but also provide quantitative measures such as binding affinities (Ki or IC50 values), which are critical for ranking candidates based on their predicted efficacy.

The environmental impact of pharmaceutical research also plays a significant role in modern drug development practices. Sustainable synthetic routes are being prioritized not only for economic reasons but also to minimize ecological footprints during manufacturing processes involving CAS No. 217157 74- 71- 1. Green chemistry principles are increasingly integrated into synthetic methodologies used for producing this type of compound.

The future direction of research involving CAS No. 217157 74- 71- 1 appears promising given its structural versatility and demonstrated biological relevance. Ongoing studies aim to explore new synthetic pathways that enhance scalability while maintaining purity standards required for preclinical testing. Collaborative efforts between academic institutions, pharmaceutical companies, regulatory agencies, and biotech firms will be essential in translating laboratory findings into viable therapeutic options.